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Compound of Interest

5-Chloro-2-methylaniline
Compound Name:

hydrochloride
CAS No.: 6259-42-3
Cat. No.: B1582971
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the safe handling, storage, and disposal of
5-Chloro-2-methylaniline (CAS No. 95-79-4). As a compound utilized in the synthesis of organic
dyestuffs and as a pesticide intermediate, its proper management in a laboratory setting is
critical to ensure personnel safety and environmental protection.[1][2] These protocols are
designed to provide researchers, scientists, and drug development professionals with the
necessary information to mitigate the risks associated with this chemical.

Chemical and Physical Properties

5-Chloro-2-methylaniline, also known as 5-chloro-o-toluidine, is a monochlorobenzene
derivative.[3] It can exist as a grayish-white solid or a clear yellow to light brown liquid after
melting.[1][4] Its physical state may vary depending on the ambient temperature, and it can be
a solid, liquid, a solidified melt, or a supercooled melt.[5] A summary of its key physical and
chemical properties is provided in Table 1.
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data, please view the interactive version.
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Hazard Identification and Risk Assessment

5-Chloro-2-methylaniline is classified as a hazardous substance with multiple associated risks.
A thorough understanding of these hazards is the foundation of safe laboratory practices.

GHS Hazard Statements:

e H302: Harmful if swallowed.[5][7]

e H312: Harmful in contact with skin.[9]

e H315: Causes skin irritation.[5][7]

e H319: Causes serious eye irritation.[5][7][9]
e H335: May cause respiratory irritation.[1][5]

o H351: Suspected of causing cancer.[9]

H411: Toxic to aquatic life with long lasting effects.[9]

Toxicological Profile:

e Acute Toxicity: The oral LD50 in rats is 464 mg/kg, indicating that it is harmful if ingested.[11]
[12] It can be absorbed through the skin, which is a significant route of exposure.[3]
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o Carcinogenicity: 5-Chloro-2-methylaniline is suspected of causing cancer.[9] This is a critical
consideration for long-term handling and necessitates stringent exposure controls.

» Methemoglobinemia: Aromatic amines can induce methemoglobinemia, a condition where
the iron in hemoglobin is oxidized, reducing its ability to transport oxygen. In severe cases,
treatment with methylene blue and oxygen may be necessary.[3][7]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. Standard laboratory attire,
including long pants and closed-toe shoes, is required at all times.
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data, please view the interactive version.

Unlock Full Protocol on Website

Safe Handling Procedures

Adherence to the following procedures is essential to minimize the risk of exposure and
accidents.

e Engineering Controls: All work with 5-Chloro-2-methylaniline should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[7]

o General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or
stored.[3][7][14] Wash hands thoroughly after handling and before breaks.[7][11]
Contaminated clothing should be removed immediately and washed before reuse.[7][11]
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» Dispensing: When weighing, do so in a fume hood. If a balance cannot be placed inside the
hood, tare a sealed container, add the compound inside the hood, seal the container, and
then weigh it.[15] This minimizes the dispersal of dust.

» Avoiding Incompatibilities: Keep the compound away from acids, strong oxidizing agents,
acid anhydrides, acid chlorides, and chloroformates.[9][13]

Storage Protocols
Proper storage is crucial to maintain the chemical's stability and prevent hazardous reactions.
o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

» Conditions to Avoid: Protect from direct sunlight, as the material may darken in color during
storage.[13] Store under an inert atmosphere.[13] It is recommended to store below +30°C.

[3][8]

e Segregation: Store apart from foodstuff containers and incompatible materials.[7]
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Caption: Recommended storage conditions for 5-Chloro-2-methylaniline.

Emergency Procedures

In the event of an emergency, prompt and correct action is vital.
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First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor immediately.[7] Rinse mouth with water.[7]
Do not induce vomiting.[7] Never give anything by mouth to an unconscious person.[7]

« If on Skin: Take off contaminated clothing immediately.[7] Wash off with soap and plenty of
water.[7] If skin irritation occurs, get medical help.[7]

 If in Eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if
present and easy to do.[7] Continue rinsing for at least 15 minutes.[7][9] Get medical
attention.[9]

« If Inhaled: Move the person into fresh air.[7] If breathing is difficult, give oxygen.[7] If not
breathing, give artificial respiration.[7][9] Do not use mouth-to-mouth resuscitation if the
victim ingested or inhaled the chemical.[7]

Spill Response Protocol

For minor spills (less than 4 liters, not highly toxic, and posing no immediate threat), trained
personnel can perform cleanup.[16] For major spills, evacuate the area and contact emergency
services.[17]
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Caption: Workflow for responding to a chemical spill.
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Detailed Spill Cleanup Steps:

Ensure Safety: Notify others in the area and restrict access.[18] Ensure adequate ventilation.
[7] Eliminate all sources of ignition.[7]

« Containment: Prevent the spill from entering drains or waterways by creating a dike with a
non-combustible absorbent material like sand, earth, or vermiculite.[16][18]

e Absorption: Slowly add the absorbent material to the spill, working from the outside in.[18]

o Collection: Once the liquid is absorbed, sweep up the material and place it in a suitable,
closed, and labeled container for disposal.[18]

o Decontamination: Wash the spill area with soap and water.[18] If the chemical is highly toxic,
collect the rinse water for hazardous waste disposal.[18]

o Waste Disposal: Dispose of the contaminated materials and waste according to local, state,
and federal regulations.[11]

Disposal

5-Chloro-2-methylaniline and its containers must be disposed of as hazardous waste. Do not
dispose of it with household garbage or allow it to reach the sewage system.[11] The material
can be sent to a licensed chemical destruction plant or be disposed of by controlled
incineration with flue gas scrubbing.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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